Cas no 86849-77-6 (Iristectorigenin B)

Iristectorigenin B Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy-
• 5,7-DIHYDROXY-3-(3-HYDROXY-4-METHOXYPHENYL)-6-METHOXY-4H-CHROMEN-4-ONE
• 5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxychromen-4-one
• 3',5,7-Trihydroxy-4',6-dimethoxyisoflavone
• 4H-1-Benzopyran-4-one,5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy
• 5,7-Dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy-4H-1-benzopyran-4-one
• 5,7-dihydroxy-3-(3-hydroxy-4-methoxy-phenyl)-6-methoxy-chromen-4-one
• Iristectorigenin
• Iristectorigenin A
• Iristectrigenin B
• Iristectorigenin B
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy-
• 5,7,3'-Trihydroxy-6,4'-dimethoxyisoflavone
• Iristectorigenin (9CI)
• LMPK12050402
• 3',5,7-trihydroxy-4',6-dimethoxy-iso
• 5,7-Dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxy-4H-1-benzopyran-4-one (ACI)
• DTXSID70235862
• 86849-77-6
• IristectorigeninB
• 3',5,7-trihydroxy-4',6-dimethoxy-isoflavone
• AC-34673
• CHEMBL486825
• TF3VR8KUL4
• SCHEMBL6337637
• DA-64506
• CS-0022780
• AKOS030530362
• 37744-62-0
• HY-N2509
• +Expand

• InChIKey： WRZOUWHPDDOJNR-UHFFFAOYSA-N
• Inchi： 1S/C17H14O7/c1-22-12-4-3-8(5-10(12)18)9-7-24-13-6-11(19)17(23-2)16(21)14(13)15(9)20/h3-7,18-19,21H,1-2H3
• SMILES： O=C1C2C(=CC(=C(C=2O)OC)O)OC=C1C1C=C(O)C(OC)=CC=1

Computed Properties

• Exact Mass: 330.07400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 330.07395278 g/mol
• Heavy Atom Count: 24
• Complexity: 505
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 105
• Molecular Weight: 330.29

Experimental Properties

• LogP: 2.59400
• PSA: 109.36000
• Refractive Index: 1.67
• Boiling Point: 621.2°Cat760mmHg
• Flash Point: 232.8°C
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• Density: 1.483±0.06 g/cm3 (20 ºC 760 Torr),

Iristectorigenin B Security Information

Iristectorigenin B Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Flavonoids
• Natural Products and Extracts Plant Extracts Plant based Monopteryx inpae